Cas no 82909-97-5 (Piperazine,1,4-bis(cyclopropylmethyl)-, hydrochloride (1:2))

Piperazine,1,4-bis(cyclopropylmethyl)-, hydrochloride (1:2) structure
82909-97-5 structure
Product Name:Piperazine,1,4-bis(cyclopropylmethyl)-, hydrochloride (1:2)
CAS No:82909-97-5
MF:C12H24Cl2N2
MW:267.238361358643
CID:721727
PubChem ID:134119
Update Time:2025-04-19

Piperazine,1,4-bis(cyclopropylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis(cyclopropylmethyl)-, hydrochloride (1:2)
    • N,N'-dicyclopropylmethylpiperazine
    • Ino-2628-CZ
    • 1,4-Bis(cyclopropylmethyl)piperazine--hydrogen chloride (1/2)
    • N,N'-Di(cyclopropylmethyl)piperazine dihydrochloride
    • 1,4-bis(cyclopropylmethyl)piperazine;dihydrochloride
    • Ino 2628-CZ
    • 82909-97-5
    • DTXSID401002998
    • Piperazine, 1,4-bis(cyclopropylmethyl)-, dihydrochloride
    • N,N'-Dicyclopropyl-methyl-piperazine-dichlorhydrate
    • INO-2628CZ
    • Ino-2628
    • SCHEMBL7331633
    • Inchi: 1S/C12H22N2.2ClH/c1-2-11(1)9-13-5-7-14(8-6-13)10-12-3-4-12;;/h11-12H,1-10H2;2*1H
    • InChI Key: UGWBOSRRLJWEPD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCN(CC1)CC1CC1)CC1CC1

Computed Properties

  • Exact Mass: 266.1316542g/mol
  • Monoisotopic Mass: 266.1316542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų
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